N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide

• Molecular Formula: C17H17N3O3
• Molecular Weight: 311.33 g/mol
• IUPAC Name: N-[2-[(2E)-2-[(4-methoxyphenyl)methylidene]hydrazinyl]-2-oxoethyl]benzamide
• InChI: InChI=1S/C17H17N3O3/c1-23-15-9-7-13(8-10-15)11-19-20-16(21)12-18-17(22)14-5-3-2-4-6-14/h2-11H,12H2,1H3,(H,18,22)(H,20,21)/b19-11+
• InChI Key: WAJYJHCROQLZOQ-YBFXNURJSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N/NC(=O)CNC(=O)C2=CC=CC=C2
• SMILES: COC1=CC=C(C=C1)C=NNC(=O)CNC(=O)C2=CC=CC=C2
• Pictograms: Irritant; Environmental Hazard

Description

N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide, also known as MBH, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. MBH is a derivative of benzamide and is synthesized through a multi-step process.

Mechanism Of Action

The mechanism of action of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide is not fully understood. However, it has been suggested that N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide exerts its therapeutic effects by inhibiting various enzymes and signaling pathways involved in disease progression. For example, N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has been shown to inhibit the activity of matrix metalloproteinases, which play a crucial role in cancer invasion and metastasis.
Biochemical and Physiological Effects:
N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce the levels of reactive oxygen species. N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide is its potential therapeutic applications. However, there are also some limitations to using N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide in lab experiments. For example, N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide is a relatively new compound and its toxicity and pharmacokinetics have not been fully characterized. Additionally, N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide may have limited solubility in certain solvents, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for research on N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide. One area of research is to further investigate the mechanism of action of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide and identify the specific enzymes and signaling pathways that it targets. Another area of research is to study the toxicity and pharmacokinetics of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide in more detail. Additionally, there is a need for more preclinical and clinical studies to evaluate the efficacy of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide in various disease models. Finally, there is a need for the development of more efficient synthesis methods for N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide to facilitate its use in lab experiments and potential therapeutic applications.
Conclusion:
In conclusion, N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties, and has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. While there are some limitations to using N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide in lab experiments, there are several future directions for research on this compound, including further investigation of its mechanism of action, toxicity, and pharmacokinetics, as well as more preclinical and clinical studies to evaluate its efficacy in various disease models.

Synthesis Methods

The synthesis of N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide involves a multi-step process that starts with the reaction between 4-methoxybenzaldehyde and hydrazine hydrate to form 4-methoxybenzaldehyde hydrazone. This intermediate is then reacted with ethyl chloroacetate to form ethyl 2-(4-methoxybenzylidene)hydrazinecarboxylate. The final step involves the reaction of ethyl 2-(4-methoxybenzylidene)hydrazinecarboxylate with benzoyl chloride to form N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide.

Scientific Research Applications

N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial properties. N-{2-[2-(4-methoxybenzylidene)hydrazino]-2-oxoethyl}benzamide has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.